Cas no 1858175-61-7 (3-{[(Benzyloxy)carbonyl]amino}-3-(2-methyl-1,3-thiazol-5-yl)propanoic acid)

• Product Name: 3-{[(Benzyloxy)carbonyl]amino}-3-(2-methyl-1,3-thiazol-5-yl)propanoic acid
• CAS No: 1858175-61-7
• MF: C₁₅H₁₆N₂O₄S
• MW: 320.363542556763
• CID: 5964925
• PubChem ID: 165957647
• Update Time: 2025-05-28

3-{[(Benzyloxy)carbonyl]amino}-3-(2-methyl-1,3-thiazol-5-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1284830
• 1858175-61-7
• 3-{[(benzyloxy)carbonyl]amino}-3-(2-methyl-1,3-thiazol-5-yl)propanoic acid
• 3-{[(Benzyloxy)carbonyl]amino}-3-(2-methyl-1,3-thiazol-5-yl)propanoic acid

• Inchi： 1S/C15H16N2O4S/c1-10-16-8-13(22-10)12(7-14(18)19)17-15(20)21-9-11-5-3-2-4-6-11/h2-6,8,12H,7,9H2,1H3,(H,17,20)(H,18,19)
• InChI Key： JCWKCOFWGLPPNZ-UHFFFAOYSA-N
• SMILES： S1C(C)=NC=C1C(CC(=O)O)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 320.08307817g/mol
• Monoisotopic Mass: 320.08307817g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 117Ų

Additional information on 3-{[(Benzyloxy)carbonyl]amino}-3-(2-methyl-1,3-thiazol-5-yl)propanoic acid

Research Brief on 3-{[(Benzyloxy)carbonyl]amino}-3-(2-methyl-1,3-thiazol-5-yl)propanoic acid (CAS: 1858175-61-7)

In recent years, the compound 3-{[(Benzyloxy)carbonyl]amino}-3-(2-methyl-1,3-thiazol-5-yl)propanoic acid (CAS: 1858175-61-7) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique thiazole moiety and benzyloxycarbonyl-protected amino acid structure, has shown promising potential as a building block for the synthesis of novel bioactive compounds. Its applications span across drug discovery, particularly in the development of enzyme inhibitors and modulators of protein-protein interactions.

Recent studies have focused on the synthetic pathways and derivatization of this compound to explore its utility in medicinal chemistry. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its role as a key intermediate in the synthesis of thiazole-based protease inhibitors. The researchers highlighted the compound's ability to serve as a versatile scaffold, enabling the introduction of various functional groups to enhance binding affinity and selectivity towards target enzymes.

Another significant advancement involves the application of 3-{[(Benzyloxy)carbonyl]amino}-3-(2-methyl-1,3-thiazol-5-yl)propanoic acid in the development of covalent inhibitors. A recent paper in ACS Chemical Biology (2024) detailed its use in the design of irreversible inhibitors targeting cysteine proteases, which are implicated in several pathological conditions, including cancer and inflammatory diseases. The study reported that derivatives of this compound exhibited potent inhibitory activity and favorable pharmacokinetic properties, making them promising candidates for further preclinical evaluation.

In addition to its role in inhibitor design, this compound has also been explored in the context of prodrug development. A 2023 study in Bioorganic & Medicinal Chemistry Letters investigated its potential as a prodrug moiety, demonstrating improved solubility and bioavailability of parent drugs upon conjugation. The findings suggest that 3-{[(Benzyloxy)carbonyl]amino}-3-(2-methyl-1,3-thiazol-5-yl)propanoic acid could be a valuable tool in addressing challenges related to drug delivery and formulation.

Despite these promising developments, challenges remain in optimizing the synthetic routes and scaling up production of this compound. Recent efforts have focused on green chemistry approaches to enhance yield and reduce environmental impact. A 2024 report in Organic Process Research & Development outlined a novel catalytic method for its synthesis, achieving higher efficiency and lower waste generation compared to traditional methods.

In conclusion, 3-{[(Benzyloxy)carbonyl]amino}-3-(2-methyl-1,3-thiazol-5-yl)propanoic acid (CAS: 1858175-61-7) represents a versatile and valuable compound in the toolkit of medicinal chemists. Its applications in inhibitor design, prodrug development, and synthetic chemistry underscore its potential to contribute to the discovery of new therapeutic agents. Future research should focus on further elucidating its mechanistic roles and expanding its utility in drug discovery pipelines.